Cas no 1801143-25-8 (4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide)

• Product Name: 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide
• CAS No: 1801143-25-8
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 4817855
• PubChem ID: 121232039
• Update Time: 2026-02-27

4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide
• 1801143-25-8
• E82022
• CS-0163610
• 4-Oxo-1,4-dihydrothieno[2,3-d]pyrimidine-5-carboxamide
• 1,4-Dihydro-4-oxothieno[2,3-d]pyrimidine-5-carboxamide
• DB-407238
• SCHEMBL24302773
• BS-51816
• DTXSID501208004
• 4-oxo-3H-thieno[2,3-d]pyrimidine-5-carboxamide
• 4-Oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxamide

• Inchi： 1S/C7H5N3O2S/c8-5(11)3-1-13-7-4(3)6(12)9-2-10-7/h1-2H,(H2,8,11)(H,9,10,12)
• InChI Key： CENLVQSIEROTNB-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)C2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 195.01024758g/mol
• Monoisotopic Mass: 195.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 113

Additional information on 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide

Comprehensive Overview of 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide (CAS No. 1801143-25-8)

4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide, with the CAS number 1801143-25-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzymes and receptors involved in various diseases.

The molecular structure of 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide features a fused thiophene and pyrimidine ring system, which is further functionalized with a hydroxyl group and a carboxamide moiety. These functional groups contribute to its solubility, reactivity, and ability to interact with biological targets. The compound’s CAS registry number 1801143-25-8 ensures precise identification in chemical databases, making it a reliable reference for academic and industrial studies.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide has emerged as a candidate for such applications due to its potential to modulate protein kinases, which are critical in cellular signaling pathways. This aligns with the growing interest in targeted cancer therapies and inflammatory disease treatments, topics frequently searched by professionals and patients alike.

Another area of exploration for CAS 1801143-25-8 is its role in neurodegenerative disease research. With the global rise in conditions like Alzheimer’s and Parkinson’s, scientists are investigating compounds that can cross the blood-brain barrier and interact with neuronal targets. The thienopyrimidine scaffold of this molecule offers a promising starting point for designing neuroprotective agents, a subject of high relevance in medical forums and search queries.

From a synthetic chemistry perspective, 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide is valued for its versatility. It serves as an intermediate in the synthesis of more complex derivatives, enabling researchers to explore structure-activity relationships (SAR). This adaptability is crucial for optimizing drug candidates, a process often discussed in medicinal chemistry circles and patent literature. The compound’s CAS No. 1801143-25-8 is frequently cited in patents related to kinase inhibitors and anticancer agents.

Environmental and safety profiles are also critical considerations for researchers working with 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This aligns with the increasing emphasis on green chemistry and sustainable lab practices, topics trending in scientific communities and search engine queries.

In summary, 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide (CAS 1801143-25-8) represents a multifaceted compound with broad applications in drug discovery and biochemical research. Its structural features, combined with its potential therapeutic relevance, make it a subject of ongoing investigation. As the scientific community continues to explore its uses, this compound is likely to remain a key player in the development of next-generation pharmaceuticals.